3-(4-Bromo-3-methyl-phenyl)-pentan-3-ol
Cat. No. B8279728
M. Wt: 257.17 g/mol
InChI Key: VTEGNRZISAUGPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07935688B2
Procedure details
Ethylmagnesium bromide (3 M solution in diethyl ether, 73 mL, 218.3 mmol) was added to a solution of 4-bromo-3-methylbenzoic acid methyl ester (20 g, 87.31 mmol) in tetrahydrofuran (120 mL) in a nitrogen atmosphere at 0° C., and the mixture was stirred at 0° C. for one hour. The reaction mixture was then poured into a saturated aqueous ammonium chloride solution, followed by extraction with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. The resulting residue was purified by silica gel chromatography (hexane:ethyl acetate=100:0 to 50:50) to give the target compound as a colorless oil (21.86 g, 97%).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([Mg]Br)[CH3:2].CO[C:7](=[O:16])[C:8]1[CH:13]=[CH:12][C:11]([Br:14])=[C:10]([CH3:15])[CH:9]=1.[Cl-].[NH4+].O1CC[CH2:21][CH2:20]1>>[Br:14][C:11]1[CH:12]=[CH:13][C:8]([C:7]([OH:16])([CH2:1][CH3:2])[CH2:20][CH3:21])=[CH:9][C:10]=1[CH3:15] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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73 mL
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Type
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reactant
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Smiles
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C(C)[Mg]Br
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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COC(C1=CC(=C(C=C1)Br)C)=O
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Name
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Quantity
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120 mL
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Type
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reactant
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at 0° C. for one hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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followed by extraction with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting residue was purified by silica gel chromatography (hexane:ethyl acetate=100:0 to 50:50)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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BrC1=C(C=C(C=C1)C(CC)(CC)O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 21.86 g | |
| YIELD: PERCENTYIELD | 97% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
